Cas no 2241594-44-3 ((S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride)

• Product Name: (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride
• CAS No: 2241594-44-3
• MF: C₈H₉ClFNO₃
• MW: 221.613364934921
• CID: 5039656
• PubChem ID: 145708891
• Update Time: 2025-06-08

(S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride
• (S)-2-AMINO-2-(5-FLUORO-2-HYDROXYPHENYL)ACETIC ACID HCL
• MFCD31706466
• (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)aceticacidhydrochloride
• Y11480
• (2S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid HCl
• (S)-amino(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride
• BS-46424
• 2241594-44-3
• CS-0162068
• (2S)-2-amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid;hydrochloride

• Inchi： 1S/C8H8FNO3.ClH/c9-4-1-2-6(11)5(3-4)7(10)8(12)13;/h1-3,7,11H,10H2,(H,12,13);1H/t7-;/m0./s1
• InChI Key： CJAKCJAIPIAOGL-FJXQXJEOSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 221.0254990g/mol
• Monoisotopic Mass: 221.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride

Recent Advances in the Study of (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride (CAS: 2241594-44-3)

The compound (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride (CAS: 2241594-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its fluorine-substituted aromatic ring and hydroxyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the compound's role as a building block for peptidomimetics and small-molecule drugs. Its unique structural features, including the stereocenter at the alpha-carbon and the electron-withdrawing fluorine atom, make it a valuable scaffold for designing compounds with enhanced binding affinity and metabolic stability. Recent synthetic methodologies have improved the yield and enantiomeric purity of (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride, enabling more efficient large-scale production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target kinases and proteases that play critical roles in autoimmune diseases and cancer progression. The presence of the fluorine atom at the 5-position of the phenyl ring has been found to significantly enhance the compound's binding affinity to these enzymes, as revealed by X-ray crystallography and molecular docking studies.

Furthermore, pharmacokinetic studies have highlighted the favorable absorption and distribution properties of (S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride. Its moderate lipophilicity, attributed to the balance between the polar amino and carboxyl groups and the hydrophobic aromatic ring, allows for efficient membrane permeability while maintaining sufficient aqueous solubility. Recent formulations have explored its use in prodrug strategies to further improve bioavailability and target specificity.

Looking ahead, ongoing research is investigating the potential of this compound in combination therapies and as a lead structure for the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The compound's versatility and demonstrated biological activities position it as a promising candidate for addressing unmet medical needs in areas such as oncology, neurology, and infectious diseases.